Cas no 1361849-98-0 (Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate)

Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate is a pyridine derivative featuring both an aminomethyl and trifluoromethoxy functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances metabolic stability and lipophilicity, while the aminomethyl moiety provides a reactive site for further derivatization. The ester functionality allows for easy hydrolysis or transesterification, facilitating downstream modifications. This compound is particularly valuable in the development of bioactive molecules due to its balanced reactivity and structural diversity. Its well-defined purity and stability under standard conditions ensure reliable performance in synthetic applications.
Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate structure
1361849-98-0 structure
Product Name:Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate
CAS No:1361849-98-0
MF:C11H13F3N2O3
MW:278.227733373642
CID:4798407
Update Time:2025-08-05

Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate
    • Inchi: 1S/C11H13F3N2O3/c1-6-8(4-15)7(3-10(17)18-2)9(5-16-6)19-11(12,13)14/h5H,3-4,15H2,1-2H3
    • InChI Key: NQPIIFUANMWSGG-UHFFFAOYSA-N
    • SMILES: FC(OC1=CN=C(C)C(CN)=C1CC(=O)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 312
  • XLogP3: 1.1
  • Topological Polar Surface Area: 74.4

Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022001878-500mg
Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate
1361849-98-0 97%
500mg
$1,048.60 2022-04-02
Alichem
A022001878-1g
Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate
1361849-98-0 97%
1g
$1,797.60 2022-04-02

Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate Related Literature

Additional information on Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate

Research Briefing on Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate (CAS: 1361849-98-0)

Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate (CAS: 1361849-98-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders. Recent studies have highlighted its potential in modulating key biological pathways, making it a focal point for drug discovery efforts.

Recent advancements in the synthesis and application of Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate have been documented in several high-impact journals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of small-molecule inhibitors targeting the NLRP3 inflammasome, a key player in inflammatory diseases. The study reported a 40% improvement in yield and purity compared to previous synthetic routes, underscoring the compound's growing importance in medicinal chemistry.

In addition to its synthetic utility, Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate has shown promise in preclinical models of neurodegenerative diseases. Research conducted at the University of Cambridge in 2024 revealed its ability to cross the blood-brain barrier and exhibit neuroprotective effects in a mouse model of Parkinson's disease. These findings were attributed to the compound's unique structural features, which enhance its bioavailability and target engagement.

The pharmacological profile of this compound has also been explored in the context of metabolic disorders. A recent Nature Communications article (2024) detailed its role as a modulator of G-protein-coupled receptors (GPCRs) involved in glucose metabolism. The study identified Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate as a potential lead compound for the treatment of type 2 diabetes, with in vitro assays showing a 60% reduction in insulin resistance markers.

Despite these promising developments, challenges remain in the large-scale production and optimization of Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate. Current research efforts are focused on improving its synthetic scalability and reducing production costs, as highlighted in a 2024 industry report by Chemical & Engineering News. Innovations in catalytic processes and green chemistry approaches are expected to address these limitations in the near future.

In conclusion, Methyl 3-(aminomethyl)-2-methyl-5-(trifluoromethoxy)pyridine-4-acetate (CAS: 1361849-98-0) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its unique chemical structure and biological activity make it a valuable asset for researchers aiming to develop next-generation therapeutics for inflammatory, neurological, and metabolic diseases. Continued research and development in this area are likely to yield significant breakthroughs in the coming years.

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